Cas no 79997-19-6 (Ethanone,1-(2,3,5,6,8,9,11,12-octahydro-1,4,7,10,13-benzopentaoxacyclopentadecin-15-yl)-2-phenyl-)

• Product Name: Ethanone,1-(2,3,5,6,8,9,11,12-octahydro-1,4,7,10,13-benzopentaoxacyclopentadecin-15-yl)-2-phenyl-
• CAS No: 79997-19-6
• MF: C₂₂H₂₆O₆
• MW: 386.438247203827
• CID: 564674
• PubChem ID: 3061903
• Update Time: 2025-04-19

Ethanone,1-(2,3,5,6,8,9,11,12-octahydro-1,4,7,10,13-benzopentaoxacyclopentadecin-15-yl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2,3,5,6,8,9,11,12-octahydro-1,4,7,10,13-benzopentaoxacyclopentadecin-15-yl)-2-phenyl-
• 1-(2,5,8,11,14-pentaoxabicyclo[13.4.0]nonadeca-1(15),16,18-trien-17-yl)-2-phenylethanone
• 1-(2,5,8,11,14-pentaoxabicyclo[13.4.0]nonadeca-16,18,20-trien-18-yl)-2 -phenyl-ethanone
• 1-(2,3,5,6,8,9,11,12-Octahydro-1,4,7,10,13-benzopentaoxacyclopentadecin-15-yl)-2-phenylethanone
• AKOS005459588
• Ethanone, 1-(2,3,5,6,8,9,11,12-octahydro-1,4,7,10,13-benzopentaoxacyclopentadecin-15-yl)-2-phenyl-
• Phenylacetylbenzo-15-crown-5
• BRN 3573073
• 79997-19-6
• DTXSID70229988

• Inchi： 1S/C22H26O6/c23-20(16-18-4-2-1-3-5-18)19-6-7-21-22(17-19)28-15-13-26-11-9-24-8-10-25-12-14-27-21/h1-7,17H,8-16H2
• InChI Key： QBEPQLAQRHBUSE-UHFFFAOYSA-N
• SMILES： O1CCOCCOCCOCCOC2C=CC(C(CC3C=CC=CC=3)=O)=CC1=2

Computed Properties

• Exact Mass: 386.17293854g/mol
• Monoisotopic Mass: 386.17293854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 63.2Ų